Rac-n2-(5-fluoro-indan-1-yl)-quinoline-2,6-diamine

• Molecular Formula: C18H16FN3
• Molecular Weight: 293.3 g/mol
• IUPAC Name: 2-N-(5-fluoro-2,3-dihydro-1H-inden-1-yl)quinoline-2,6-diamine
• InChI: InChI=1S/C18H16FN3/c19-13-3-5-15-11(9-13)1-6-17(15)22-18-8-2-12-10-14(20)4-7-16(12)21-18/h2-5,7-10,17H,1,6,20H2,(H,21,22)
• InChI Key: BFEJTCBIBYPZKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1NC3=NC4=C(C=C3)C=C(C=C4)N)C=CC(=C2)F

Description

Rac-n2-(5-fluoro-indan-1-yl)-quinoline-2,6-diamine is a useful research compound. Its molecular formula is C18H16FN3 and its molecular weight is 293.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

rac-(5-Fluoro-indan-1-yl)-(6-nitro-quinolin-2-yl)-amine (1.1 g, 3.4 mmol) were dissolved in ethyl acetate (60 ml). Upon addition of Pd/C (10%) the reaction mixture was stirred for 2 h at ambient temperature under an atmosphere of hydrogen. Then the catalyst was filtered off, the filter washed with ethyl acetate and the filtrate evaporated. rac-N2-(5-Fluoro-indan-1-yl)-quinoline-2,6-diamine was obtained as a yellow foam (1.0 g, 99%); MS: m/e=294.3 (M+H+).

Synthesis routes and methods II

Procedure details

The title compound was prepared in accordance with the general method described in example 2 from 2-chloro-6-nitro-quinoline and rac-5-fluoro-indan-1-ylamine (CAS no: 148960-33-2); MS: m/e=294.3 (M+H+).